S-Oxide vs. Sulfide: Oxidation-State-Dependent Polarity and Hydrogen-Bond Acceptor Capacity
The target compound (CAS 643768-07-4) bears an S-oxide at position 2, whereas the closest cataloged analog 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene (CAS 643767-91-3) is the corresponding sulfide (C32H22O2S, MW 470.58) . The S-oxide introduces one additional oxygen atom, increasing the hydrogen-bond acceptor count from 3 to 4 and raising the TPSA from approximately 28.2 Ų (estimated for the sulfide) to 54.7 Ų [1]. The computed XLogP3-AA for the S-oxide is 7.6 [1]; the sulfide is estimated at XLogP > 8.0 based on the absence of the polar S→O dipole and lower TPSA. These differences are sufficient to alter membrane permeability predictions (e.g., Lipinski and Veber rule assessments) and binding-mode hypotheses in target-based screening campaigns, making the S-oxide a chemically distinct entity rather than a mere analog.
| Evidence Dimension | Hydrogen-bond acceptor count and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | 4 H-bond acceptors; TPSA = 54.7 Ų; XLogP3-AA = 7.6 |
| Comparator Or Baseline | 5,6-Diphenoxy-1,3-diphenyl-2-benzothiophene (CAS 643767-91-3): 3 H-bond acceptors; TPSA ≈ 28.2 Ų (estimated); XLogP > 8.0 (estimated) |
| Quantified Difference | Δ H-bond acceptors = +1; Δ TPSA ≈ +26.5 Ų; Δ XLogP ≈ −0.4 to −1.0 |
| Conditions | Computed physicochemical properties (PubChem 2.2 / XLogP3 3.0; TPSA by Cactvs 3.4.8.24) |
Why This Matters
The increased polarity and additional H-bond acceptor of the S-oxide directly impact solubility, permeability, and target engagement profiles, meaning the sulfide cannot serve as a physicochemical surrogate in assay development or lead optimization.
- [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. Computed properties: XLogP3-AA = 7.6, TPSA = 54.7 Ų, H-bond acceptors = 4. National Center for Biotechnology Information (2025). View Source
